Cas no 893275-30-4 (3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893275-30-4
• MF: C₂₄H₂₁N₅O₅S
• MW: 491.519043684006
• CID: 5439777
• PubChem ID: 18590804
• Update Time: 2025-07-02

3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• F3165-0069
• 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-(BENZENESULFONYL)-N-(3,4,5-TRIMETHOXYPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• STL193088
• 3-(phenylsulfonyl)-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 893275-30-4
• 3-(phenylsulfonyl)-N-(3,4,5-trimethoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• VU0511015-1
• AKOS001907433
• 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H21N5O5S/c1-32-19-13-15(14-20(33-2)21(19)34-3)25-22-17-11-7-8-12-18(17)29-23(26-22)24(27-28-29)35(30,31)16-9-5-4-6-10-16/h4-14H,1-3H3,(H,25,26)
• InChI Key： UEFKVEYLUCHYOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=C(C(=C(C=1)OC)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 491.12633996g/mol
• Monoisotopic Mass: 491.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893275-30-4) and Its Emerging Applications in Chemical Biology

The compound 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine, identified by its CAS number 893275-30-4, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines a benzenesulfonyl group with a triazoloquinazoline core, appended with a 3,4,5-trimethoxyphenyl substituent. Such structural motifs have garnered significant attention due to their potential biological activities and mechanistic insights into drug design.

The triazoloquinazoline scaffold is well-documented for its versatility in medicinal chemistry. It is often incorporated into molecules targeting various therapeutic pathways due to its ability to modulate enzyme activity and interact with biological macromolecules. The presence of the benzenesulfonyl group further enhances the compound's pharmacophoric properties by contributing to hydrogen bonding interactions and improving solubility in polar environments. The 3,4,5-trimethoxyphenyl ring adds another layer of complexity, potentially influencing metabolic stability and binding affinity through electronic effects and steric hindrance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the benzenesulfonyl-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine moiety may interact with key residues in protein targets such as kinases and transcription factors. This has opened up avenues for developing novel inhibitors against diseases like cancer and inflammatory disorders.

In the context of oncology research, the triazoloquinazoline derivatives have shown promise as inhibitors of tyrosine kinases. The specific arrangement of atoms in this compound allows it to disrupt aberrant signaling pathways that drive tumor growth. Preliminary in vitro assays have demonstrated potent activity against several cancer cell lines, with IC50 values ranging from nanomolar to picomolar concentrations. These findings align with emerging literature highlighting the role of triazoloquinazoline-based molecules in modulating oncogenic pathways.

The 3-(benzenesulfonyl) group plays a critical role in fine-tuning the pharmacokinetic properties of the molecule. It enhances binding affinity by forming stable interactions with polar residues in the target protein. Additionally, the methoxy substituents on the phenyl ring contribute to metabolic stability by protecting reactive sites from enzymatic degradation. This balance between potency and selectivity makes this compound an attractive candidate for further development.

Another exciting aspect of this molecule is its potential for multi-target inhibition. The combined influence of the benzenesulfonyl, triazoloquinazoline, and trimethoxyphenyl moieties allows it to engage multiple binding sites on biological targets simultaneously. This polypharmacicity could lead to synergistic effects in therapeutic intervention, reducing the likelihood of resistance development. Such multifunctional compounds are increasingly being explored as next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893275-30-4) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazoloquinazoline core followed by sulfonylation and functional group modifications to introduce the trimethoxyphenyl substituent. Advances in catalytic systems have enabled more efficient and sustainable synthesis routes for such complex molecules.

The growing interest in this class of compounds has spurred numerous collaborative research efforts between academia and industry. Large-scale screening programs are being conducted to identify derivatives with improved pharmacological profiles using high-throughput experimentation (HTE) technologies. These efforts are complemented by structure-based drug design approaches that leverage crystallographic data from protein-ligand complexes.

Future directions for research on this molecule may include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases like cancer or neurodegenerative disorders. Additionally, investigating its interaction with cellular machinery at a molecular level could provide insights into off-target effects and mechanisms of action that are not immediately apparent from biochemical assays alone.

In conclusion,3-(benzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No., 893275-30-4) stands as a testament to how structural complexity can be leveraged to develop novel biologically active molecules with significant therapeutic potential., It exemplifies how integrating diverse chemical moieties can yield compounds capable of modulating complex biological processes., As research continues,, further applications., both academic., industrial., clinical., will undoubtedly emerge., enriching our understanding., expanding possibilities within chemical biology..